Cas no 16519-25-8 (Benzene,(3-phenoxy-1-propen-1-yl)-)

Benzene,(3-phenoxy-1-propen-1-yl)- structure
16519-25-8 structure
Product Name:Benzene,(3-phenoxy-1-propen-1-yl)-
CAS No:16519-25-8
MF:C15H14O
MW:210.271064281464
CID:223452
PubChem ID:5814240
Update Time:2025-04-19

Benzene,(3-phenoxy-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(3-phenoxy-1-propen-1-yl)-
    • Cinnamyl phenyl ether
    • (3-phenoxyprop-1-enyl)benze
    • (3-phenylprop-2-enyl)oxybenzene
    • (E)-1-(3-phenoxyprop-1-enyl)benzene
    • (E)-cinnamyl phenyl ether
    • {[(2,6-dinitrobenzyl)oxy]carbonyl}cyclohexylamine
    • {[(2E)-3-phenylprop-2-en-1-yl]oxy}benzene
    • < < (2,6-dinitrobenzyl)oxy> carbonyl> cyclohexylamine
    • 1-phenyloxy-3-phenyl-2-propene
    • ACMC-20mv33
    • Carbamic acid, cyclohexyl-, (2,6-dinitrophenyl)methyl ester
    • CTK0F4631
    • phenyl (E)-3-phenyl-2-propenyl ether
    • BDBM86790
    • NSC-86646
    • SR-01000512178
    • [(E)-3-phenoxy-prop-1-enyl]-benzene
    • SR-01000512178-1
    • 16519-25-8
    • NSC86646
    • LLOUPYJHSJUFQI-JXMROGBWSA-N
    • SCHEMBL1158152
    • Inchi: 1S/C15H14O/c1-3-8-14(9-4-1)10-7-13-16-15-11-5-2-6-12-15/h1-12H,13H2/b10-7+
    • InChI Key: LLOUPYJHSJUFQI-JXMROGBWSA-N
    • SMILES: O(C1C=CC=CC=1)C/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.10452
  • Monoisotopic Mass: 210.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 3.77880
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